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Compound of Interest

Compound Name: Furan-d4

Cat. No.: B140817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Furan-d4
(Tetradeuterofuran), a critical deuterated building block and internal standard in various

scientific disciplines. The guide details its primary suppliers, typical specifications, and common

applications, with a focus on its use in analytical chemistry and synthetic applications.

Commercial Availability of Furan-d4
Furan-d4 is readily available from several major chemical suppliers that specialize in stable

isotope-labeled compounds. The primary manufacturers and distributors are listed below, with

key product specifications to aid in procurement decisions. It is predominantly used in research

and development settings, and its availability in bulk quantities may require custom synthesis

inquiries.

Table 1: Commercial Sources of Furan-d4
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Supplier
Catalog
Number(s)

Isotopic
Purity
(atom % D)

Chemical
Purity

Available
Quantities

Notes

Sigma-

Aldrich

(Merck)

338753 ≥98% ≥99% (CP) 1 g, 5 g

Contains

0.025 wt. %

BHT as

stabilizer.[1]

CDN

Isotopes
D-0184 ≥98% Not specified 1 g, 5 g

Marketed

through

distributors

like LGC

Standards.

EvitaChem EVT-329283 ≥98% Not specified
Inquire for

pack sizes

Inquiries are

required for

pricing and

availability.

LGC

Standards

CDN-D-0184-

1G, CDN-D-

0184-5G

Not specified Not specified 1 g, 5 g

Distributes

products from

CDN

Isotopes.

Toronto

Research

Chemicals

(TRC)

F863652 Not specified Not specified
Inquire for

pack sizes

Available

through

distributors

like Fisher

Scientific.

Note: Pricing is subject to change and may not be publicly listed. It is recommended to contact

the suppliers directly for current pricing and availability.

Applications and Experimental Protocols
Furan-d4 is a versatile molecule with applications spanning analytical chemistry, mechanistic

studies, and the synthesis of deuterated fine chemicals and pharmaceuticals.
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Internal Standard for Furan Quantification in Food and
Beverages
A primary application of Furan-d4 is as an internal standard for the quantification of furan in

food products by isotope dilution mass spectrometry. Furan is a potential carcinogen that can

form in thermally processed foods. The use of Furan-d4 allows for accurate and precise

quantification by correcting for matrix effects and variations in sample preparation and

instrument response. A common method is Headspace Solid-Phase Microextraction (HS-

SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

This protocol is a synthesis of methodologies described in the scientific literature.

1. Materials and Reagents:

Furan-d4 (CAS: 6142-90-1)

Furan (native standard)

Methanol (HPLC grade)

Deionized water

Sodium chloride (NaCl)

20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

SPME fiber assembly (e.g., 75 µm Carboxen/Polydimethylsiloxane - CAR/PDMS)

2. Preparation of Standards:

Furan-d4 Stock Solution (e.g., 2.5 mg/mL): Accurately weigh a known amount of Furan-d4
and dissolve it in methanol in a sealed vial.

Furan-d4 Working Solution (e.g., 30 µg/mL): Dilute the stock solution with deionized water in

a sealed headspace vial. Prepare fresh daily.

Furan Stock Solution (e.g., 2.5 mg/mL): Prepare in the same manner as the Furan-d4 stock

solution.
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Furan Working Standard Solutions: Prepare a series of calibration standards by diluting the

furan stock solution with deionized water in headspace vials.

3. Sample Preparation:

Accurately weigh approximately 5.0 g of the solid food sample (e.g., ground coffee) into a 20

mL headspace vial.

Add 5 mL of deionized water or a saturated NaCl solution to the vial. The salt solution helps

to increase the volatility of furan.

Spike the sample with a known amount of the Furan-d4 working solution.

Immediately seal the vial and vortex to ensure thorough mixing.

4. HS-SPME-GC-MS Analysis:

Headspace Incubation: Place the vial in the autosampler tray. Incubate at a controlled

temperature (e.g., 60°C) for a specific time (e.g., 15-30 minutes) with agitation to allow furan

and Furan-d4 to equilibrate in the headspace.

SPME Extraction: Expose the SPME fiber to the headspace of the vial for a defined period

(e.g., 15-30 minutes) to adsorb the analytes.

Desorption and GC-MS Analysis:

Injector: Retract the fiber and immediately insert it into the hot GC inlet (e.g., 250°C) for

thermal desorption of the analytes onto the column.

GC Column: Use a suitable column, such as a PLOT or HP-5MS column.

Oven Temperature Program: A typical program might be: hold at 35°C for 5 minutes, then

ramp to 200°C at 10°C/min.

MS Detection: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode.

Monitor m/z 68 for furan and m/z 72 for Furan-d4.

5. Quantification:
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Construct a calibration curve by plotting the ratio of the peak area of furan (m/z 68) to the

peak area of Furan-d4 (m/z 72) against the concentration of the furan standards.

Calculate the concentration of furan in the unknown samples using the response ratio from

the sample and the calibration curve.
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Weigh Food Sample
into Headspace Vial

Add Water/NaCl Solution

Spike with Furan-d4
Internal Standard

Seal and Vortex

Incubate Vial
(e.g., 60°C)

Expose SPME Fiber
to Headspace

Desorb in GC Inlet
(e.g., 250°C)

GC Separation &
MS Detection (SIM)

Integrate Peak Areas
(m/z 68 and 72)

Construct Calibration Curve

Quantify Furan Concentration
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Experiment Design

Kinetic Analysis

Interpretation

Run reaction with
native Furan

Measure rate constant (kH)
for Furan reaction

Run reaction with
Furan-d4 under

identical conditions

Measure rate constant (kD)
for Furan-d4 reaction

Calculate KIE = kH / kD

Compare KIE to theoretical values

Draw conclusions about the
rate-determining step and
transition state structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Sources and Availability of Furan-d4: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140817#commercial-sources-and-availability-of-
furan-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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